4-Chlorophenylarsonic Acid (CAS 5440-04-0): Physicochemical Profiling, Synthetic Methodologies, and API Precursor Applications
4-Chlorophenylarsonic Acid (CAS 5440-04-0): Physicochemical Profiling, Synthetic Methodologies, and API Precursor Applications
Executive Summary
4-Chlorophenylarsonic acid (also known as p-chlorophenylarsonic acid) is a highly reactive organoarsenic compound historically utilized in agricultural applications and currently valued as a critical intermediate in pharmaceutical synthesis. As an aryl arsonic acid featuring a halogenated ring, it presents unique electronic properties that make it an ideal precursor for complex downstream active pharmaceutical ingredients (APIs), most notably antiprotozoal agents. This whitepaper provides an in-depth technical analysis of its physicochemical properties, field-proven synthetic methodologies, downstream drug development pathways, and environmental health and safety (EHS) profiles.
Physicochemical and Structural Profiling
The chemical behavior of 4-chlorophenylarsonic acid is dictated by the dual presence of a para-substituted chlorine atom and an arsonic acid moiety ( −AsO(OH)2 ). The electron-withdrawing nature of both groups significantly influences the molecule's reactivity, particularly in electrophilic and nucleophilic aromatic substitution reactions.
Below is a consolidated summary of its core quantitative data [1][1]:
| Property | Value |
| CAS Registry Number | 5440-04-0 |
| Molecular Formula | C₆H₆AsClO₃ |
| Molecular Weight | 236.48 g/mol |
| Appearance | White crystalline solid / needles |
| Boiling Point | 456.8 °C at 760 mmHg |
| Flash Point | 230 °C |
| Vapor Pressure | 3.89 ×10−9 mmHg at 25 °C |
| Acid Dissociation (pKa) | 3.33 (pK₁) |
Synthetic Methodology: The Bart Reaction Workflow
The synthesis of 4-chlorophenylarsonic acid is classically achieved via the Bart Reaction , a highly reliable method for forming carbon-arsenic bonds through the decomposition of an aryldiazonium salt in the presence of an arsenite [2][2].
Step-by-Step Experimental Protocol & Mechanistic Causality
Step 1: Diazotization of 4-Chloroaniline
-
Procedure: Dissolve 1 part of 4-chloroaniline in 2 parts of concentrated hydrochloric acid (sp. gr. 1.16) and 10 parts of water. Diazotize using sodium nitrite while maintaining the temperature strictly between 0–5 °C.
-
Causality: The addition of excess HCl ensures complete protonation of the amine to prevent unwanted coupling reactions. The strict thermal control (0–5 °C) is critical; it prevents the premature thermal degradation of the highly unstable 4-chlorobenzenediazonium chloride intermediate into a phenol derivative.
Step 2: Preparation of the Arsenating Agent
-
Procedure: In a separate vessel, dissolve 3 parts of sodium arsenite ( NaAsO2 ) in 5 parts of water and 1 part of 96% ethanol.
-
Causality: Ethanol is strategically employed as a co-solvent. It bridges the polarity gap between the aqueous arsenite solution and the organic diazonium salt, facilitating a homogenous biphasic transfer during the coupling phase.
Step 3: The Bart Reaction Coupling
-
Procedure: Slowly introduce the diazonium solution into the sodium arsenite solution. Gradually heat the reaction mixture to 70 °C.
-
Causality & Validation: Heating provides the activation energy required to decompose the diazonium group, generating a reactive aryl radical/cation that is subsequently attacked by the arsenite nucleophile. Self-Validation: This step is self-validating; the reaction is deemed complete when the visible evolution of nitrogen gas ( N2 ) ceases, providing a clear, real-time kinetic endpoint.
Step 4: Isolation and Purification
-
Procedure: Filter the hot solution to remove any separated heavy oils (azo byproducts). Acidify the clear aqueous filtrate with hydrochloric acid to precipitate the final product.
-
Causality & Validation: In the alkaline/neutral reaction mixture, the product exists as a highly soluble sodium arsonate salt. By driving the pH below the molecule's pKa (3.33), the arsonate group is fully protonated. This drastically reduces its aqueous solubility, triggering the spontaneous crystallization of 4-chlorophenylarsonic acid. Self-Validation: The formation of distinct white needles serves as the final visual validation of successful synthesis.
Caption: Synthesis workflow of 4-Chlorophenylarsonic acid via the Bart reaction.
Downstream API Development: Acetarsol Synthesis
In drug development, 4-chlorophenylarsonic acid is a primary building block for Acetarsol , an antiprotozoal active pharmaceutical ingredient [2][2]. The synthetic pathway demonstrates an elegant use of directing groups and aromatic activation:
-
Regioselective Nitration: Nitration of 4-chlorophenylarsonic acid using HNO3 / H2SO4 yields 4-chloro-3-nitrophenylarsonic acid.
-
Mechanistic Insight: The arsonic acid group is a meta-director, while the chloride is an ortho/para-director. Both groups synergistically direct the incoming electrophile to the exact same position (carbon 3), ensuring near-perfect regioselectivity.
-
-
Nucleophilic Aromatic Substitution (SNAr): The intermediate is treated with 33% NaOH at 100 °C to yield 4-hydroxy-3-nitrophenylarsonic acid.
-
Mechanistic Insight: The newly introduced nitro group is strongly electron-withdrawing and sits ortho to the chloride. This highly activates the carbon-chlorine bond for SNAr, allowing the hydroxide ion to smoothly displace the chloride without requiring extreme pressure or exotic catalysts.
-
-
Reduction and Acetylation: The nitro group is reduced to an amine using sodium dithionite ( Na2S2O3 ) or Fe/NaOH, followed by acetylation with acetic anhydride to yield the final API, Acetarsol.
Caption: Downstream API synthetic pathway from 4-CPA to Acetarsol.
Toxicology, EHS, and Regulatory Status
Handling 4-chlorophenylarsonic acid requires stringent laboratory safety protocols due to its heavy metal composition.
-
GHS Classifications: According to the European Chemicals Agency (ECHA), the compound triggers GHS06 (Acute Toxicity) and GHS09 (Hazardous to the Environment) classifications [3][3]. It is highly toxic if swallowed or inhaled and poses severe, long-lasting risks to aquatic ecosystems.
-
Historical Applications & Bans: Historically, the compound was widely utilized as a feed additive in the poultry industry to promote growth and improve feed efficiency [1][1]. However, due to the inherent risks of inorganic arsenic bioaccumulation in poultry products and the subsequent exposure risk to humans, its agricultural use has been heavily restricted or outright banned in most global jurisdictions[1]. Today, its use is strictly confined to controlled industrial and pharmaceutical synthesis environments.
References
-
Chemsrc. "Arsonic acid,(4-chlorophenyl)- (9CI) | CAS#:5440-04-0 Chemical & Physical Properties." URL: [Link]
-
LookChem. "P-CHLOROPHENYLARSONIC ACID (CAS 5440-04-0) Chemical Properties & Usage." URL: [Link]
-
European Chemicals Agency (ECHA). "Substance Information: 4-chlorophenylarsonic acid - Regulatory Obligations & Toxicity." URL:[Link]
